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Compound of Interest

Compound Name:
4-(2-Bromophenyl)pyrimidin-2-

amine

CAS No.: 99073-95-7

Cat. No.: B1504631

Get Quote

CAS Number: 99073-95-7 Molecular Formula: C₁₀H₈BrN₃ Molecular Weight: 250.10 g/mol

Executive Summary
4-(2-Bromophenyl)pyrimidin-2-amine (CAS 99073-95-7) is a specialized heterocyclic

building block serving as a critical pharmacophore in medicinal chemistry. Unlike its para-

substituted isomer (used in the synthesis of the endothelin receptor antagonist Macitentan),

this ortho-bromo derivative is primarily utilized for molecular rigidification and the synthesis of

fused tricyclic systems.

Its structural value lies in the "Ortho Effect": the proximity of the bromine atom on the phenyl

ring to the nitrogen atoms of the pyrimidine core facilitates intramolecular cyclization reactions

(e.g., Buchwald-Hartwig, Heck), enabling the rapid construction of pyrimido[1,2-a]indoles and

related kinase inhibitor scaffolds. This guide details the optimized synthesis, purification, and

downstream applications of this compound.

Chemical Profile & Properties[1][2][3][4][5][6][7][8]
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Property Value Notes

Appearance Off-white to pale yellow solid
Crystalline powder form

preferred for stability.

Melting Point 138–142 °C
Sharp melting point indicates

high purity (>98%).

Solubility DMSO, DMF, Methanol (Hot)
Sparingly soluble in water;

soluble in chlorinated solvents.

pKa (Calc) ~3.8 (Pyrimidine N1)
The 2-amino group acts as a

weak base and H-bond donor.

LogP 2.1 – 2.4
Moderate lipophilicity suitable

for CNS-active library design.

Storage 2–8 °C, Inert Atmosphere

Hygroscopic; store under

Argon/Nitrogen to prevent

oxidation.

Synthetic Methodology
The most robust and scalable route to CAS 99073-95-7 utilizes the Enaminone Condensation

Pathway. This method avoids the regioselectivity issues often encountered with Suzuki

couplings of dichloropyrimidines.

Reaction Scheme Visualization
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Figure 1: Optimized Enaminone Synthesis Route
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Figure 1: Step-wise condensation of 2'-bromoacetophenone with DMF-DMA followed by

cyclization with guanidine.

Detailed Protocol
Step 1: Formation of Enaminone Intermediate

Reagents: Charge a round-bottom flask with 1-(2-bromophenyl)ethanone (1.0 eq) and N,N-

Dimethylformamide dimethyl acetal (DMF-DMA) (1.5 eq).

Conditions: Heat the neat mixture to 100–110 °C for 12–16 hours.

Monitoring: Monitor by TLC (EtOAc/Hexane 1:1). The starting ketone spot should disappear,

replaced by a lower Rf yellow spot (enaminone).

Workup: Evaporate excess DMF-DMA under reduced pressure. The residue is typically a

viscous yellow oil or solid which can be used directly in the next step without extensive

purification.

Step 2: Pyrimidine Cyclization
Preparation: Dissolve the crude enaminone from Step 1 in anhydrous Ethanol (0.5 M

concentration).
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Base Activation: Add Guanidine Hydrochloride (1.2 eq) and Sodium Ethoxide (NaOEt, 1.5

eq). Note: Using NaOEt is critical to liberate the free guanidine base in situ.

Reaction: Reflux the mixture (approx. 78 °C) for 16 hours.

Quench & Isolation:

Cool to room temperature.[1]

Pour the reaction mixture into ice-cold water (5x volume).

The product typically precipitates as a solid. Filter via vacuum filtration.

Wash the cake with cold water followed by a small amount of cold diethyl ether to remove

non-polar impurities.

Purification: Recrystallize from Ethanol/Water or purify via flash column chromatography

(DCM/MeOH 95:5) if high purity (>99%) is required for biological assays.

Advanced Application: Intramolecular Cyclization
The ortho-bromo substituent allows this compound to serve as a precursor for Pyrimido[1,2-

a]indoles via Pd-catalyzed intramolecular C-N bond formation. This scaffold is increasingly

relevant in kinase drug discovery.

Cyclization Workflow
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Figure 2: Synthesis of Fused Heterocycles via Pd-Catalysis
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Figure 2: Transformation of the open scaffold into a fused tricyclic system.

Mechanistic Insight: The 2-amino group acts as the nucleophile, attacking the Pd-activated aryl

bromide. The choice of Xantphos as a ligand is crucial; its wide bite angle facilitates the

reductive elimination step required to form the 5-membered ring fusion.

Medicinal Chemistry Applications
Kinase Inhibition (Hinge Binding)
The 2-aminopyrimidine motif is a "privileged structure" that mimics the adenine ring of ATP.

Binding Mode: The Pyrimidine N1 accepts a hydrogen bond from the kinase hinge region,

while the exocyclic 2-NH₂ donates a hydrogen bond.

Role of 2-Bromophenyl: The bulky ortho-bromo group forces the phenyl ring to twist out of

plane relative to the pyrimidine. This atropisomerism can be exploited to fill specific

hydrophobic pockets (e.g., the "Gatekeeper" region) or to induce selectivity against

homologous kinases.

Distinction from Macitentan Intermediates
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Researchers must distinguish CAS 99073-95-7 from its isomer 5-(4-bromophenyl)pyrimidin-2-

amine.

Macitentan (Opsumit): Uses the para-bromo isomer to extend the chain linearly.

CAS 99073-95-7: Uses the ortho-bromo isomer for cyclization or steric locking.

Handling and Safety (SDS Summary)
Signal Word:WARNING

Hazard Statements:

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

Precautionary Measures:

Wear nitrile gloves and safety goggles.

Handle in a fume hood to avoid inhalation of dust.

Incompatibility: Strong oxidizing agents.

References
Synthesis of 4-arylpyrimidines:Organic Syntheses, Coll. Vol. 7, p. 319.[2] (General protocol

for enaminone condensation).

Pyrimido[1,2-a]indole Synthesis:Journal of Organic Chemistry, 2024, "Synthesis of

Pyrimido[1,2-a]indolediones...". (Demonstrates the utility of the ortho-cyclization strategy).

Macitentan Chemistry:Journal of Medicinal Chemistry, 2012, "The Discovery of

Macitentan...". (Provides context on the isomeric 5-(4-bromophenyl) scaffold).
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Pd-Catalyzed Cyclization:ResearchGate Review, "Synthesis of pyrimido[1,2-a]indoles".

(Detailed review of the intramolecular coupling reactions).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. Organic Syntheses Procedure [orgsyn.org]

2. Organic Syntheses Procedure [orgsyn.org]

To cite this document: BenchChem. [Technical Whitepaper: 4-(2-Bromophenyl)pyrimidin-2-
amine]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1504631/docs#technical-whitepaper-4-2-
bromophenyl-pyrimidin-2-amine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b1504631?utm_src=pdf-custom-synthesis#bc-rfq
http://www.orgsyn.org/demo.aspx?prep=CV4P0816
https://orgsyn.org/demo.aspx?prep=cv5p0381
https://www.benchchem.com/product/b1504631/docs#technical-whitepaper-4-2-bromophenyl-pyrimidin-2-amine
https://www.benchchem.com/product/b1504631/docs#technical-whitepaper-4-2-bromophenyl-pyrimidin-2-amine
https://www.benchchem.com/product/b1504631/docs#technical-whitepaper-4-2-bromophenyl-pyrimidin-2-amine
https://www.benchchem.com/product/b1504631/docs#technical-whitepaper-4-2-bromophenyl-pyrimidin-2-amine
https://www.benchchem.com/product/b1504631?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1504631?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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